Cas no 1226456-45-6 (2,5-difluoro-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide
• CAS No: 1226456-45-6
• MF: C₁₆H₁₃F₂NO₃S₂
• MW: 369.406128644943
• CID: 5961014
• PubChem ID: 49676576
• Update Time: 2025-06-13

2,5-difluoro-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide
• 2,5-difluoro-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzenesulfonamide
• 2,5-difluoro-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• 1226456-45-6
• VU0523985-1
• SR-01000925484
• F5854-2494
• SR-01000925484-1
• AKOS024522540

• Inchi： 1S/C16H13F2NO3S2/c17-13-3-4-15(18)16(8-13)24(20,21)19(9-12-5-7-23-11-12)10-14-2-1-6-22-14/h1-8,11H,9-10H2
• InChI Key： ZVOAAIUNJOGXNA-UHFFFAOYSA-N
• SMILES： C1(S(N(CC2=CC=CO2)CC2C=CSC=2)(=O)=O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 369.03049195g/mol
• Monoisotopic Mass: 369.03049195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.1Ų

Additional information on 2,5-difluoro-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide

Recent Advances in the Study of 2,5-difluoro-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS: 1226456-45-6)

The compound 2,5-difluoro-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS: 1226456-45-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This sulfonamide derivative, characterized by the presence of both furan and thiophene moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 2,5-difluoro-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a specific class of enzymes involved in inflammatory pathways. The study utilized a combination of molecular docking and kinetic assays to identify the binding interactions between the compound and its target, providing valuable insights into its mechanism of action.

In addition to its anti-inflammatory potential, preliminary in vitro studies have suggested that 2,5-difluoro-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide may also possess anticancer properties. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its ability to induce apoptosis in certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings underscore the compound's selectivity and potential as a therapeutic agent.

Further investigations into the pharmacokinetic profile of 2,5-difluoro-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide have been conducted to assess its suitability for in vivo applications. A study in Drug Metabolism and Disposition (2023) reported favorable metabolic stability and oral bioavailability in animal models, suggesting that the compound could be a viable candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's solubility and reducing potential off-target effects. Ongoing research is exploring structural modifications to address these issues while preserving its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2,5-difluoro-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS: 1226456-45-6) represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities, combined with its favorable pharmacokinetic properties, make it a compelling subject for future research in the chemical biology and pharmaceutical sciences.